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Compound of Interest |

Compound Name: 8-Azido-1-octanol
CAS No.: 57395-46-7
- 7

Executive Summary

8-Azido-1-octanol is a bifunctional linker widely utilized in "Click Chemistry" (CUAAC) and
PROTAC® development. While its aliphatic chain (C8) provides steric flexibility and improved
solubility compared to shorter azides, the terminal azide moiety (

) classifies it as an energetic material.

This guide departs from standard Safety Data Sheet (SDS) boilerplate to provide a mechanistic
operational framework. It focuses on the thermodynamics of azide stability, specific
incompatibility triggers, and a self-validating disposal protocol.

Part 1: Chemical Physics & Stability Profile

To handle organic azides safely, one must understand the boundary between a stable reagent
and a high explosive. This boundary is defined mathematically by the Carbon/Nitrogen ratio.

The Stability Equation (C/N Ratio)

The stability of 8-Azido-1-octanol (

) is calculated using the Smith-Open-Chain rule. An organic azide is generally considered
stable for isolation and storage if: [1][2]
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Analysis for 8-Azido-1-octanol:
e Carbon (
): 8
e Oxygen (
): 1
» Nitrogen (
): 3

Conclusion: 8-Azido-1-octanol sits exactly on the borderline of stability. It is safe to isolate and
handle at ambient temperatures in small quantities (<5g), but it lacks the safety margin of larger
molecules. It must be treated as a Class 1.3 Explosive equivalent during concentration or

heating.
Physical Properties & Hazard Codes
Property Data Operational Implication
Oily consistency; difficult to
State Colorless to pale yellow liquid clean completely from glass
joints.
Do not distill. Purification must
Boiling Point >200°C (Decomposes) be via Column
Chromatography.
Similar to water; phase
Density ~1.0 g/mL separation in agqueous

workups may be slow.

H204 (Fire/Projection Hazard)
H302 (Acute Tox), H315

Hazard Codes ) ) is the silent risk if heated under
(Irritant), H335 (Resp. Irritant) ]
confinement.

Part 2: Critical Hazards & Incompatibilities
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The primary risks are not just the azide itself, but what it becomes when it contacts
incompatible materials.

The "Forbidden" Interactions
e Acids (Protonation): Contact with strong acids (

) protonates the azide to form Hydrazoic Acid (
).
o Risk:[1][3][4][5][6]
is a volatile, highly toxic gas (comparable to HCN) and explosively unstable.

o Control: Maintain reaction pH > 4.0.

o Heavy Metals (Substitution): Contact with Copper (Cu), Lead (Pb), or Mercury (Hg) forms
Metal Azides.

o Risk:[1][3][4][5][6][7] Metal azides (e.g.,

) are primary explosives used in detonators. They are shock-sensitive.[8]

o Control:NO METAL SPATULAS. Use only Teflon, ceramic, or glass tools.

Visualizing the Hazard Logic

The following diagram illustrates the decision matrix for handling organic azides based on their
structure and environment.
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Caption: Decision matrix for assessing operational risks. Note the critical divergence at
concentration and material contact points.

Part 3: Operational Workflow (SOP)
Storage Protocol[1]

e Temperature: Store at

. Thermal degradation is slow but cumulative.

» Container: Amber glass or HDPE. Avoid ground glass joints (friction from opening a stuck
joint can initiate detonation).[1][2][4] Use Teflon-lined screw caps.

» Light: Azides are photolabile. Protect from direct light to prevent nitrene formation.

Synthesis & Handling

o PPE: Nitrile gloves are standard. For handling >1g, use Silver Shield™ laminate gloves
(azides penetrate nitrile over time) and a Kevlar wrist guard.
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e Solvents:
o Preferred: Ethanol, DMF, DMSO.
o Avoid: Dichloromethane (DCM) or Chloroform.[1][8]

o Reason: While less critical for C8-azides, azides can react with halogenated solvents over
long periods to form di-azidomethane, which is extremely explosive.

e Concentration:
o NEVER distill 8-Azido-1-octanol.

o When removing solvent via rotary evaporation, do not heat the bath above

o Do not rotate to complete dryness; leave a small amount of solvent to act as a heat
sink/phlegmatizer.

Part 4: Waste Disposal & Quenching (Self-
Validating)

Do not dispose of active azides in the general organic waste. This creates a "time bomb" for
waste management personnel. You must chemically deactivate (quench) the azide first.

The Staudinger Quenching Protocol

The most reliable method to deactivate 8-Azido-1-octanol is the Staudinger Reduction,
converting the explosive azide into a benign amine.

Reagents:
» Triphenylphosphine (
) or Triethylphosphite.

e Solvent (THF or Dichloromethane).
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o Water.[3][9][10]

Procedure:

» Dissolve the azide waste in THF.
e Add 1.5 equivalents of

slowly.

o Observation: Nitrogen gas (

) will evolve (bubbling). This is the self-validating signal that the reaction is working.

e Stir for 2 hours.
o Add water to hydrolyze the intermediate iminophosphorane.[11]

e The resulting mixture contains 8-amino-1-octanol and triphenylphosphine oxide, which are
safe for standard organic waste disposal.

Quenching Workflow Diagram

Azide Waste Add PPh3 Reaction Start Visual Check: After 2 Hours Add Water Disposal > Safe Amine Waste
(R-N3) (Staudinger) N2 Bubbles (Hydrolysis) (R-NH2 + O=PPh3)

Click to download full resolution via product page

Caption: The Staudinger reduction workflow. The evolution of N2 gas serves as a visual
confirmation of decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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